Cas no 775303-92-9 (3-(5-PHENYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID)

• Product Name: 3-(5-PHENYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID
• CAS No: 775303-92-9
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 1787564
• PubChem ID: 11357592
• Update Time: 2025-04-21

3-(5-PHENYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(5-PHENYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID
• SCHEMBL60427
• 775303-92-9
• Benzoic acid, 3-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• ALBB-037289
• AKOS010595148

• Inchi： 1S/C15H10N2O3/c18-15(19)12-8-4-7-11(9-12)13-16-14(20-17-13)10-5-2-1-3-6-10/h1-9H,(H,18,19)
• InChI Key： KJQFBKWEVBPDOC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 266.06914219g/mol
• Monoisotopic Mass: 266.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.2Ų